2-Amino-4-(4-bromophenyl)-6-phenylbenzene-1,3-dicarbonitrile

• IUPAC Name: 2-amino-4-(4-bromophenyl)-6-phenylbenzene-1,3-dicarbonitrile
• InChI: InChI=1S/C20H12BrN3/c21-15-8-6-14(7-9-15)17-10-16(13-4-2-1-3-5-13)18(11-22)20(24)19(17)12-23/h1-10H,24H2
• InChI Key: WKOABWPZVJUMTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=C2C#N)N)C#N)C3=CC=C(C=C3)Br
• Molecular Formula: C20H12BrN3
• Molecular Weight: 374.2 g/mol

Description

2-Amino-4-(4-bromophenyl)-6-phenylbenzene-1,3-dicarbonitrile (2-ABP-6-PBDC) is a chemical compound that has been studied extensively in recent years due to its potential applications in scientific research. This compound has been found to have multiple biochemical and physiological effects, making it a valuable tool for researchers.

Scientific Research Applications

Corrosion Inhibition

2-Aminobenzene-1,3-dicarbonitriles derivatives, including compounds similar to 2-Amino-4-(4-bromophenyl)-6-phenylbenzene-1,3-dicarbonitrile, have been investigated for their corrosion inhibition properties. Studies found that these compounds can be effective in inhibiting corrosion on mild steel in acidic environments (Verma, Quraishi, & Singh, 2015). Similarly, their effectiveness on aluminum in alkaline conditions has been explored, revealing their potential as mixed-type inhibitors (Verma et al., 2015).

Photopolymerization Applications

Certain derivatives of 2-amino-4-methyl-6-phenyl-benzene-1,3-dicarbonitrile have been proposed as photosensitizers in photopolymerization processes. These compounds have shown versatility in initiating various photopolymerization reactions under different light conditions, demonstrating their potential in 3D printing and other polymerization applications (Tomal et al., 2019).

Crystallography and Molecular Structure Analysis

The crystal structures of compounds related to this compound have been extensively studied. These analyses provide insights into the molecular interactions, such as hydrogen bonding and π interactions, that contribute to the stability and properties of these compounds (Naghiyev et al., 2022).

Antibacterial Activity

Some derivatives of 2-amino-4-(4-bromophenyl)-benzene-1,3-dicarbonitrile have been synthesized and tested for their antibacterial activity. These compounds have shown potential as antibacterial agents, with studies focusing on their effectiveness against various bacteria strains (Khan, 2017).

Synthesis and Chemical Reactions

Research has also focused on the synthesis pathways of 2-aminobenzene-1,3-dicarbonitriles, including methods for efficient synthesis and characterization of these compounds. Understanding these pathways is crucial for optimizing their production and exploring their potential in various applications (Victory et al., 1995).